5'-chloro-1'-(2,4-dimethylbenzyl)-3'-hydroxy-1',3'-dihydro-1H,2'H-3,3'-biindol-2'-one

• Molecular Formula: C25H21ClN2O2
• Molecular Weight: 416.9 g/mol
• IUPAC Name: 5-chloro-1-[(2,4-dimethylphenyl)methyl]-3-hydroxy-3-(1H-indol-3-yl)indol-2-one
• InChI: InChI=1S/C25H21ClN2O2/c1-15-7-8-17(16(2)11-15)14-28-23-10-9-18(26)12-20(23)25(30,24(28)29)21-13-27-22-6-4-3-5-19(21)22/h3-13,27,30H,14H2,1-2H3
• InChI Key: RUPQOEALIIJGRD-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)CN2C3=C(C=C(C=C3)Cl)C(C2=O)(C4=CNC5=CC=CC=C54)O)C

Description

5'-chloro-1'-(2,4-dimethylbenzyl)-3'-hydroxy-1',3'-dihydro-1H,2'H-3,3'-biindol-2'-one, also known as SNS-032, is a small molecule inhibitor of cyclin-dependent kinases (CDKs). CDKs are a family of proteins that regulate cell cycle progression, transcription, and DNA repair. SNS-032 has been shown to have potential as an anti-cancer agent, and is currently being investigated in preclinical and clinical studies.

Mechanism of Action

5'-chloro-1'-(2,4-dimethylbenzyl)-3'-hydroxy-1',3'-dihydro-1H,2'H-3,3'-biindol-2'-one inhibits CDKs, specifically CDK2, CDK7, and CDK9. CDK2 is involved in cell cycle progression, while CDK7 and CDK9 are involved in transcription. By inhibiting these CDKs, 5'-chloro-1'-(2,4-dimethylbenzyl)-3'-hydroxy-1',3'-dihydro-1H,2'H-3,3'-biindol-2'-one disrupts the normal functioning of cancer cells, leading to growth inhibition and apoptosis.
Biochemical and Physiological Effects
In addition to its anti-cancer effects, 5'-chloro-1'-(2,4-dimethylbenzyl)-3'-hydroxy-1',3'-dihydro-1H,2'H-3,3'-biindol-2'-one has been shown to have other biochemical and physiological effects. It has been shown to inhibit the replication of HIV-1, and to have anti-inflammatory effects in models of rheumatoid arthritis and inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

One advantage of 5'-chloro-1'-(2,4-dimethylbenzyl)-3'-hydroxy-1',3'-dihydro-1H,2'H-3,3'-biindol-2'-one in lab experiments is its specificity for CDKs, which allows for targeted inhibition of these proteins. However, one limitation is its potential toxicity, as it has been shown to cause dose-dependent toxicity in some cell lines.

Future Directions

There are several potential future directions for research on 5'-chloro-1'-(2,4-dimethylbenzyl)-3'-hydroxy-1',3'-dihydro-1H,2'H-3,3'-biindol-2'-one. One area of interest is in combination therapy, where 5'-chloro-1'-(2,4-dimethylbenzyl)-3'-hydroxy-1',3'-dihydro-1H,2'H-3,3'-biindol-2'-one is used in combination with other anti-cancer agents to enhance its effectiveness. Another area of interest is in the development of novel formulations of 5'-chloro-1'-(2,4-dimethylbenzyl)-3'-hydroxy-1',3'-dihydro-1H,2'H-3,3'-biindol-2'-one, such as liposomal or nanoparticle formulations, which may improve its pharmacokinetic profile and reduce toxicity. Finally, further research is needed to better understand the mechanism of action of 5'-chloro-1'-(2,4-dimethylbenzyl)-3'-hydroxy-1',3'-dihydro-1H,2'H-3,3'-biindol-2'-one, and to identify biomarkers that may predict response to the drug in different cancer types.

Synthesis Methods

5'-chloro-1'-(2,4-dimethylbenzyl)-3'-hydroxy-1',3'-dihydro-1H,2'H-3,3'-biindol-2'-one can be synthesized using a multi-step process involving the condensation of 2,4-dimethylbenzaldehyde with indole-2-carboxylic acid, followed by a series of reactions to introduce the chloro and hydroxy groups. The final product can be obtained through purification by column chromatography.

Scientific Research Applications

5'-chloro-1'-(2,4-dimethylbenzyl)-3'-hydroxy-1',3'-dihydro-1H,2'H-3,3'-biindol-2'-one has been shown to have potential as an anti-cancer agent, particularly in the treatment of hematological malignancies such as chronic lymphocytic leukemia (CLL) and multiple myeloma. In preclinical studies, 5'-chloro-1'-(2,4-dimethylbenzyl)-3'-hydroxy-1',3'-dihydro-1H,2'H-3,3'-biindol-2'-one has been shown to inhibit the growth and proliferation of cancer cells, induce cell cycle arrest, and promote apoptosis.